Cas no 2206823-94-9 (2-(azetidin-3-yl)pyrimidine dihydrochloride)

• Product Name: 2-(azetidin-3-yl)pyrimidine dihydrochloride
• CAS No: 2206823-94-9
• MF: C₇H₁₁Cl₂N₃
• MW: 208.088339090347
• MDL: MFCD20526355
• CID: 4780640
• PubChem ID: 146675426
• Update Time: 2026-02-27

2-(azetidin-3-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Azetidinyl)pyrimidine dihydrochloride
• 2-(Azetidin-3-yl)pyrimidine dihydrochloride
• 2-(azetidin-3-yl)pyrimidine dihydrochloride

• MDL： MFCD20526355
• Inchi： 1S/C7H9N3.2ClH/c1-2-9-7(10-3-1)6-4-8-5-6;;/h1-3,6,8H,4-5H2;2*1H
• InChI Key： UAFLLPDZOSIOPY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2N=CC=CN=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 37.8

Additional information on 2-(azetidin-3-yl)pyrimidine dihydrochloride

Introduction to 2-(azetidin-3-yl)pyrimidine dihydrochloride (CAS No. 2206823-94-9)

2-(azetidin-3-yl)pyrimidine dihydrochloride, identified by the chemical abstracts service number 2206823-94-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule combines a pyrimidine core with an azetidine side chain, forming a versatile scaffold that has garnered considerable attention in recent years due to its potential biological activities.

The structural composition of 2-(azetidin-3-yl)pyrimidine dihydrochloride makes it an intriguing candidate for further exploration in medicinal chemistry. The pyrimidine ring is a fundamental motif in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. Its presence in this compound suggests a possible role in modulating biological pathways relevant to these therapeutic areas.

The azetidine moiety appended to the pyrimidine ring introduces additional conformational flexibility, which can influence the compound's interactions with biological targets. This structural feature has been exploited in the design of various pharmacophores, enhancing the compound's potential as a lead molecule for drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(azetidin-3-yl)pyrimidine dihydrochloride. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymatic targets, making it a valuable candidate for further investigation. Specifically, research has highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression.

The dihydrochloride salt form of 2-(azetidin-3-yl)pyrimidine dihydrochloride enhances its solubility and stability, making it more suitable for various applications in pharmaceutical research and development. This form ensures better bioavailability and facilitates its use in both in vitro and in vivo studies.

One of the most compelling aspects of 2-(azetidin-3-yl)pyrimidine dihydrochloride is its potential to serve as a scaffold for structure-based drug design. By leveraging computational methods and high-throughput screening, researchers can rapidly identify derivatives with enhanced potency and selectivity. This approach has already shown success in identifying novel therapeutic agents against challenging diseases.

The synthesis of 2-(azetidin-3-yl)pyrimidine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These methodologies not only improve yield but also allow for the introduction of diverse functional groups, expanding the compound's pharmacological profile.

Recent advancements in biocatalysis have also contributed to the synthesis of 2-(azetidin-3-yl)pyrimidine dihydrochloride by enabling more sustainable and environmentally friendly production methods. Enzymatic transformations offer a greener alternative to traditional synthetic routes, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacokinetic properties of 2-(azetidin-3-yl)pyrimidine dihydrochloride are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to unravel these aspects, providing valuable insights into its behavior within biological systems.

Moreover, the safety profile of 2-(azetidin-3-yl)pyrimidine dihydrochloride is being thoroughly evaluated through toxicological studies. These assessments aim to identify any potential adverse effects associated with the compound at various doses. Such information is essential for determining its suitability for clinical translation and ensuring patient safety.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(azetidin-3-yl)pyrimidine dihydrochloride. Predictive models can analyze vast datasets to predict biological activity and optimize molecular structures, significantly reducing the time required for hit identification and lead optimization.

In conclusion, 2-(azetidin-3-yl)pyrimidine dihydrochloride (CAS No. 2206823-94-9) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of a pyrimidine core and an azetidine side chain offers multiple opportunities for further exploration in drug discovery. With ongoing research focused on its pharmacological properties, synthetic methodologies, and pharmacokinetic behavior, this compound holds significant promise for addressing unmet medical needs.